molecular formula C6H9N3O2S B2457633 N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide CAS No. 1448058-75-0

N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide

Cat. No.: B2457633
CAS No.: 1448058-75-0
M. Wt: 187.22
InChI Key: VCFNRZJPTQCVRC-UHFFFAOYSA-N
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Description

N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide, also known as HET0016, is a small molecule inhibitor that has gained attention in recent years for its potential therapeutic applications. HET0016 is a selective inhibitor of the enzyme, 20-hydroxyeicosatetraenoic acid (20-HETE) synthase, which is involved in the biosynthesis of 20-HETE, a potent vasoconstrictor and pro-inflammatory mediator.

Scientific Research Applications

Anticancer Activity

A study by Gomha et al. (2017) presented a novel series of pharmacophores containing the thiazole moiety, synthesized through facile methods. These compounds were evaluated for their anticancer activity, with some showing potent effects against Hepatocellular carcinoma cell lines (HepG-2). The structure–activity relationships suggested by the study highlight the potential of these compounds in cancer therapy (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).

Antimicrobial Activity

Shehadi et al. (2022) synthesized a new series of 1,3,4-thiadiazoles showing significant antimicrobial activity against various microorganisms, including Escherichia coli and Staphylococcus aureus. This study points to the compounds' potential use in developing new antimicrobial agents. The molecular docking study suggested good candidate compounds for further drug development steps (Shehadi, Abdelrahman, Abdelraof, & Rashdan, 2022).

Enzyme Inhibition

Büyükkıdan et al. (2013) synthesized novel metal complexes of a compound with strong carbonic anhydrase inhibitory properties. These complexes were found to be more potent inhibitors of human carbonic anhydrase isoenzymes than the parent compound and acetazolamide, a control compound. This highlights their potential application in conditions where inhibition of this enzyme is beneficial (Büyükkıdan, Bülbül, Kasımoğulları, & Büyükkıdan, 2013).

Anti-bacterial Agents

Novel 1,3,4-thiadiazole derivatives bearing a semicarbazone moiety were synthesized and showed excellent anti-bacterial activities against Xanthomonas oryzae pv. oryzae and Xanthomonas axonopodis pv. citri. This study by Wan et al. (2018) contributes to the search for new anti-bacterial agents with potential applications in agriculture to combat bacterial diseases in crops (Wan, Gan, Hu, Meng, Tian, Li, Wu, Xu, Ouyang, & Wang, 2018).

Properties

IUPAC Name

N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H9N3O2S/c1-4-8-6(12-9-4)5(11)7-2-3-10/h10H,2-3H2,1H3,(H,7,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VCFNRZJPTQCVRC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NSC(=N1)C(=O)NCCO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H9N3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

187.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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